molecular formula C15H14N2O3 B2794620 N-(2,3-dimethylphenyl)-4-nitrobenzamide CAS No. 35709-76-3

N-(2,3-dimethylphenyl)-4-nitrobenzamide

Cat. No. B2794620
CAS RN: 35709-76-3
M. Wt: 270.288
InChI Key: LEHVMGBGCKQTAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,3-dimethylphenyl)-4-nitrobenzamide, also known as DMNBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMNBA is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 277.29 g/mol.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-4-nitrobenzamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators in the body. This compound has also been shown to inhibit the activity of the signaling pathway known as nuclear factor-kappa B (NF-κB), which is involved in the regulation of various cellular processes such as inflammation and cell survival.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the proliferation and migration of cancer cells, induce apoptosis (programmed cell death), and reduce the production of inflammatory mediators. In vivo studies have shown that this compound can reduce the growth of tumors in animal models of cancer, reduce inflammation in animal models of inflammatory diseases, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-4-nitrobenzamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, making it readily available for research purposes. Another advantage is that it has a high degree of stability, which allows for long-term storage and use in experiments. One limitation is that this compound is not very water-soluble, which can limit its use in aqueous systems. Another limitation is that this compound can be toxic at high concentrations, which requires careful handling and use in experiments.

Future Directions

There are several future directions for the study of N-(2,3-dimethylphenyl)-4-nitrobenzamide. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases such as cancer and inflammation. Another direction is to explore its potential as a building block for the synthesis of novel organic semiconductors with high charge mobility and stability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on different cellular processes.

Synthesis Methods

N-(2,3-dimethylphenyl)-4-nitrobenzamide can be synthesized through a multi-step process involving the condensation of 2,3-dimethylaniline with 4-nitrobenzoyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

N-(2,3-dimethylphenyl)-4-nitrobenzamide has been extensively studied for its potential applications in various fields such as material science, organic synthesis, and medicinal chemistry. In material science, this compound has been used as a building block for the synthesis of novel organic semiconductors with high charge mobility and stability. In organic synthesis, this compound has been used as a key intermediate for the synthesis of various pharmaceuticals and agrochemicals. In medicinal chemistry, this compound has been studied for its potential as a drug candidate for the treatment of various diseases such as cancer and inflammation.

properties

IUPAC Name

N-(2,3-dimethylphenyl)-4-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14N2O3/c1-10-4-3-5-14(11(10)2)16-15(18)12-6-8-13(9-7-12)17(19)20/h3-9H,1-2H3,(H,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LEHVMGBGCKQTAN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

35709-76-3
Record name 4-NITROBENZO-2',3'-XYLIDIDE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.